Cas no 2228201-16-7 (1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile)

• Product Name: 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile
• CAS No: 2228201-16-7
• MF: C₁₁H₆BrF₂NO
• MW: 286.072248935699
• CID: 5791337
• PubChem ID: 165947062
• Update Time: 2025-10-19

1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile
• 2228201-16-7
• EN300-1924083
• 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile

• Inchi： 1S/C11H6BrF2NO/c12-8-2-10(14)9(13)1-7(8)11(5-15)3-6(16)4-11/h1-2H,3-4H2
• InChI Key： GQCLCBZJYOUOTR-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=CC=1C1(C#N)CC(C1)=O)F)F

Computed Properties

• Exact Mass: 284.96008g/mol
• Monoisotopic Mass: 284.96008g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 356
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 40.9Ų

Additional information on 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile

Professional Introduction to 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228201-16-7)

1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, identified by its CAS number 2228201-16-7, represents a fascinating intersection of fluorinated aromatic systems and cyclobutane moieties, which are known for their unique electronic and steric properties. The presence of both bromine and fluorine substituents on the phenyl ring introduces a high degree of functional diversity, making this molecule a promising candidate for further exploration in drug discovery and development.

The structural framework of 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile is characterized by a cyclobutane ring that is functionalized with a nitrile group at the 1-position and an oxo group at the 3-position. This arrangement creates a rigid scaffold that can be exploited to modulate binding interactions with biological targets. The 2-Bromo-4,5-difluorophenyl moiety, in particular, is a key feature that contributes to the compound's potential pharmacological activity. The bromine atom provides a handle for further chemical modifications via cross-coupling reactions, while the fluorine atoms introduce electron-withdrawing effects that can enhance the compound's metabolic stability and binding affinity.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for therapeutic applications. The cyclobutane core is particularly noteworthy due to its ability to adopt a planar conformation, which can facilitate optimal interactions with biological receptors. Additionally, the oxo and nitrile groups introduce polar functionalities that can engage in hydrogen bonding or other non-covalent interactions with biological targets. These features make 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile an attractive scaffold for designing small-molecule inhibitors or activators.

The pharmaceutical industry has increasingly recognized the value of fluorinated aromatic compounds in drug design. Fluorine atoms can significantly influence the pharmacokinetic properties of a molecule, including its bioavailability, metabolic stability, and binding affinity. The presence of two fluorine atoms in the 2-Bromo-4,5-difluorophenyl group enhances these effects, potentially leading to more robust and selective drug candidates. Furthermore, the bromine atom serves as a versatile synthetic handle, enabling further derivatization through palladium-catalyzed cross-coupling reactions such as Suzuki or Heck couplings.

Recent studies have demonstrated the utility of fluorinated phenyl rings in the development of kinase inhibitors, which are critical for treating various cancers and inflammatory diseases. The structural motif found in 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile bears resemblance to several known kinase inhibitors that have shown promising preclinical activity. By leveraging this scaffold, researchers aim to identify novel compounds with improved efficacy and reduced side effects. The combination of bromine and fluorine substituents offers a unique chemical space that may lead to the discovery of next-generation therapeutics.

The synthesis of 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile involves multi-step organic transformations that highlight the compound's synthetic complexity. Key steps include the introduction of the cyclobutane ring via cyclopropanation followed by oxidation to form the oxo group. Subsequent functionalization with the nitrile group and bromination at the phenyl ring complete the synthesis. Each step requires careful optimization to ensure high yield and purity, underscoring the compound's importance as a building block for more complex molecules.

The potential applications of this compound extend beyond kinase inhibition. Its structural features make it suitable for exploring interactions with other biological targets such as G protein-coupled receptors (GPCRs) and nuclear hormone receptors (NRs). These receptors play crucial roles in various physiological processes and are frequently targeted by therapeutic agents. By modifying different parts of the molecule, researchers can fine-tune its binding properties to achieve desired pharmacological outcomes.

In conclusion, 1-(2-Bromo-4,5-difluorophenyl)-3-oxocyclobutane-1-carbonitrile (CAS No. 2228201-16-7) represents a compelling example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of fluorinated aromatic and cyclobutane moieties provides a rich chemical space for drug discovery. With ongoing research focusing on its potential as a kinase inhibitor and other therapeutic applications, this compound is poised to make significant contributions to medicinal chemistry and drug development in the coming years.